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Compound of Interest

Compound Name: 4-Aminophenol

Cat. No.: B1666318 Get Quote

CAS Number: 123-30-8

This technical guide provides an in-depth overview of 4-Aminophenol (p-Aminophenol), a

versatile organic compound with significant applications in the pharmaceutical and chemical

industries. This document is intended for researchers, scientists, and drug development

professionals, offering detailed information on its chemical properties, safety data, experimental

protocols, and biological significance.

Chemical and Physical Properties
4-Aminophenol, with the chemical formula C₆H₇NO, is a white or light brown crystalline solid.

It is characterized by the presence of both an amino group and a hydroxyl group attached to a

benzene ring in the para position. This dual functionality makes it a valuable intermediate in

various chemical syntheses. The compound is moderately soluble in alcohol and hot water and

can be recrystallized from hot water.[1] It is, however, insoluble in non-polar solvents such as

benzene and chloroform.[2][3] 4-Aminophenol is sensitive to air and light, and its color may

darken upon exposure.[4]

Table 1: Physical and Chemical Properties of 4-Aminophenol
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Property Value References

CAS Number 123-30-8 [5][6][7][8][9][10][11]

Molecular Formula C₆H₇NO [6][7][12]

Molecular Weight 109.13 g/mol [6][9]

Appearance
White to light brown crystalline

solid
[2]

Melting Point 185 - 189 °C (365 - 372 °F) [5][9]

Boiling Point 284 °C (decomposes)

Solubility

Moderately soluble in alcohols

and hot water; insoluble in

benzene and chloroform.

[1][2][3]

pKa (amino group) 5.48 [1]

pKa (phenol group) 10.30 [1]

Safety Data Sheet Summary
4-Aminophenol is a hazardous substance and requires careful handling. It is harmful if

swallowed or inhaled and is suspected of causing genetic defects.[5][13][14] It is also very toxic

to aquatic life with long-lasting effects.[5][13]

Table 2: GHS Hazard Information
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects

Hazardous to the Aquatic

Environment, Acute
1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic
1

H410: Very toxic to aquatic life

with long lasting effects

Table 3: Toxicity Data

Test Species Route Value References

LD50 Rat Oral 375 mg/kg [5][7]

LD50 Mouse Oral 401 mg/kg [7]

LD50 Rabbit Dermal > 10,000 mg/kg [5]

LC50 Rat Inhalation
> 5.91 mg/m³ (1

h)
[15]

Handling and Storage
When handling 4-Aminophenol, personal protective equipment, including gloves, safety

goggles, and a lab coat, should be worn.[6][16] Work should be conducted in a well-ventilated

area or under a chemical fume hood.[16][17] Avoid breathing dust and contact with skin and

eyes.[5][14] Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from direct sunlight and incompatible materials such as strong oxidizing agents and acids.[7]

[16]

First Aid Measures
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[5]

Skin Contact: Immediately wash the skin with plenty of soap and water. Remove

contaminated clothing. Get medical attention if irritation persists.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[5]

Fire-Fighting Measures
Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish fires.[5] A

heavy water stream should not be used. Firefighters should wear self-contained breathing

apparatus and full protective gear.[5]

Experimental Protocols
Synthesis of Paracetamol (Acetaminophen) from 4-
Aminophenol
A common application of 4-aminophenol in a laboratory setting is the synthesis of

paracetamol. The following protocol is a representative example.

Objective: To synthesize paracetamol by acetylating the amine group of 4-aminophenol using

acetic anhydride.

Materials:

4-Aminophenol

Acetic anhydride

Ethyl acetate

Pyridine (catalyst)
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Deionized water

Glass boiling tube or round bottom flask

Magnetic stirrer and stir bar

Heating plate

Separating funnel

TLC plates (silica gel)

Developing chamber

UV lamp

Procedure:

In a glass boiling tube, dissolve 200 mg (1.8 mmol) of 4-aminophenol in 2.0 mL of ethyl

acetate. Add a magnetic stirrer bar.[5]

Place the tube on a stirrer plate and begin slow stirring.

Add 4 drops of pyridine to the mixture using a Pasteur pipette.[5]

Add 1.0 mL of acetic anhydride using a graduated pipette.[5]

Allow the reaction to stir for 30 minutes at room temperature.[5]

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Prepare a mobile phase of ethyl acetate and petroleum ether (2:1 v/v).

Spot the starting material (4-aminophenol), the reaction mixture, and a co-spot on a silica

TLC plate.

Develop the plate in a chamber saturated with the mobile phase.
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Visualize the spots under a UV lamp. The reaction is complete when the spot

corresponding to 4-aminophenol has disappeared.[5]

Upon completion, add 30 mL of saturated brine to the reaction mixture in a separating funnel

and shake vigorously.

Separate the organic layer, dry it over anhydrous sodium sulfate, and evaporate the solvent

to obtain the crude product (4-acetamidophenyl acetate).

For the synthesis of paracetamol, the intermediate ester is then hydrolyzed.

Assay of 4-Aminophenol in Paracetamol Formulations
This protocol outlines a method for the quantitative analysis of 4-aminophenol, a primary

degradation product of paracetamol.

Objective: To determine the concentration of 4-aminophenol in a paracetamol sample using

spectrophotometry.

Principle: 4-Aminophenol reacts with alkaline sodium nitroprusside to form a colored

derivative that can be measured spectrophotometrically.[18]

Materials and Reagents:

Paracetamol sample

4-Aminophenol standard

Sodium nitroprusside solution

Alkaline solution (e.g., sodium hydroxide)

Spectrophotometer

Volumetric flasks and pipettes

Procedure:
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Standard Solution Preparation: Prepare a stock solution of 4-aminophenol of a known

concentration. From this, prepare a series of standard solutions of decreasing concentrations

by serial dilution.

Sample Preparation: Accurately weigh a portion of the paracetamol sample and dissolve it in

a suitable solvent.

Reaction: To a set volume of each standard solution and the sample solution, add the

alkaline sodium nitroprusside reagent.

Measurement: After a specified time for color development, measure the absorbance of each

solution at the wavelength of maximum absorption (around 710 nm).[18]

Calibration Curve: Plot a graph of absorbance versus the concentration of the standard

solutions to create a calibration curve.

Quantification: Determine the concentration of 4-aminophenol in the sample solution by

interpolating its absorbance on the calibration curve.

Signaling and Metabolic Pathways
While 4-aminophenol itself is not a signaling molecule in the classical sense, its metabolism

and toxicological effects involve key cellular pathways. Furthermore, its metabolite, AM404,

formed in the brain, has been shown to interact with important signaling systems.

Toxicological Pathway
The nephrotoxicity of 4-aminophenol is a significant concern. The mechanism involves its

metabolic activation to reactive intermediates that disrupt cellular function.

4-Aminophenol Reactive MetaboliteOxidation

GSH DepletionConjugation

Mitochondrial Dysfunction
Inhibition of Respiration

Cell Death

Increased Oxidative Stress

ATP Depletion
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Click to download full resolution via product page

Caption: Toxicological pathway of 4-aminophenol leading to cell death.

Studies have shown that 4-aminophenol can lead to a rapid depletion of cellular glutathione

(GSH), a key antioxidant.[13] This is followed by the inhibition of mitochondrial respiration and

a decrease in cellular ATP levels, ultimately leading to cell death.[13]

Metabolic Pathway and Formation of AM404
In the context of paracetamol (acetaminophen) metabolism, a small fraction is deacetylated to

form 4-aminophenol.[19] In the brain, this 4-aminophenol can be conjugated with arachidonic

acid by fatty acid amide hydrolase (FAAH) to form N-arachidonoylphenolamine (AM404).[19]

Paracetamol 4-AminophenolDeacetylation

AM404
Arachidonic Acid

FAAH

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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